Cas no 4926-21-0 (5,7-dimethyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 5,7-dimethyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 4926-21-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 1532676
• PubChem ID: 253282
• Update Time: 2025-04-21

5,7-dimethyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-2h-[1,2,4]triazolo[4,3-a]pyridin-3-one
• NCIOpen2_000940
• HMS3079P13
• AC1Q6FWX
• NSC76006
• 5,7-Dimethyl-s-triazolo&lt
• 4,3-a&gt
• pyridin-3-ol
• 5,7-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 5,7-Dimethyl(1,2,4)triazolo(4,3-a)pyridin-3(2H)-one
• AC1L5NT0
• CTK4J1205
• MLS002693967
• NCIOpen2_000940; HMS3079P13; AC1Q6FWX; NSC76006; 5,7-Dimethyl-s-triazolo< 4,3-a> pyridin-3-ol; 5,7-Dimethyl[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one; 5,7-Dimethyl(1,2,4)triazolo(4,3-a)pyridin-3(2H)-one; AC1L5NT0; CTK4J1205; MLS002693967;
• CHEMBL1880046
• S-TRIAZOLO(4,3-A)PYRIDIN-3-OL, 5,7-DIMETHYL-
• DS-005621
• 5,7-Dimethyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• CN6ZO8IRV4
• 4926-21-0
• 1,2,4-TRIAZOLO(4,3-A)PYRIDIN-3(2H)-ONE, 5,7-DIMETHYL-
• NSC 76006
• SMR001559903
• DTXSID80197745
• 5,7-DIMETHYL-1,2,4-TRIAZOLO(4,3-A)PYRIDIN-3(2H)-ONE
• NSC-76006
• UNII-CN6ZO8IRV4

• Inchi： 1S/C8H9N3O/c1-5-3-6(2)11-7(4-5)9-10-8(11)12/h3-4H,1-2H3,(H,10,12)
• InChI Key： ONLSPZUKGVNLAT-UHFFFAOYSA-N
• SMILES： O=C1NN=C2C=C(C)C=C(C)N21

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7